Cas no 35700-23-3 (Carboprost)

Carboprost is a synthetic prostaglandin analog of PGF2α, primarily used in medical applications for its potent uterotonic effects. It is clinically employed to manage postpartum hemorrhage due to uterine atony, offering rapid and sustained contraction of the uterine musculature. Carboprost is also utilized in therapeutic abortions and to evacuate the uterus in cases of missed abortion or molar pregnancy. Its key advantages include high efficacy, predictable pharmacokinetics, and stability under controlled storage conditions. The compound is typically administered via intramuscular injection, ensuring reliable bioavailability. Its targeted action minimizes systemic side effects, making it a valuable agent in obstetric and gynecological practice.

Carboprost structure

Product Name:Carboprost

CAS No:35700-23-3

MF:C₂₁H₃₆O₅

MW:368.50754737854

CID:54484

PubChem ID:5281075

Update Time:2025-10-21

Carboprost Chemical and Physical Properties

Names and Identifiers

- Carboprost
- 15-Methyl prostaglandin F2alpha
- (Z)-7-[(3R,5S)-3,5-Dihydroxy-2-[(E,3S)-3-hydroxy-3-methyl-oct-1-enyl]cyclopentyl]hept-5-enoic acid
- 15(S)-15-methyl Prostaglandin F2α
- 15-Methyl-PGF2a
- methyldinoprost
- prostin15m
- CARBOPROST [VANDF]
- Prostin 15M
- (15S)-15-METHYLPROSTAGLANDIN F(SUB 2.ALPHA.)
- HY-128428
- CARBOPROST [USAN]
- LMFA03010080
- (15S)-15-METHYLPROSTAGLANDIN F2.ALPHA.
- SR-01000946499
- SCHEMBL433553
- 15-METHYLPROSTAGLANDIN F2BETA, (15S)-
- 1ST11428
- 59286-19-0
- Carboprost [USAN:INN:BAN]
- 35700-23-3
- 15(S)-15-methylprostaglandin F2alpha
- CS-0099506
- CHEMBL1237122
- CARBOPROST (MART.)
- Carboprostum [INN-Latin]
- 15-Methyl-pgf2-alpha (alpha and beta)
- CHEBI:3403
- Carboprostum (INN-Latin)
- 15-ME-PGF2-alpha
- CARBOPROST [MI]
- U-32921
- (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3S)-3-hydroxy-3-methyloct-1-enyl]cyclopentyl]hept-5-enoic acid
- CCG-268274
- (5Z,13E,15S)-9alpha,11alpha,15-trihydroxy-15-methylprosta-5,13-dien-1-oic acid
- (15S)-15-Methyl-PGF2alpha
- 15-Methyl-pgf2-alpha
- DLJKPYFALUEJCK-IIELGFQLSA-N
- 15-methyl-pgf2.alpha.
- 15-Methyl PGF2-alpha
- (15s)15 Methyl prostaglandin F2-alpha
- 15-methylprostaglandin f2.alpha.
- DTXCID102739
- (5Z,9-alpha,11-alpha,13E,15S)-9,11,15-Trihydroxy-15-methylprosta-5,13-dien-1-oic acid
- Prosta-5,13-dien-1-oic acid, 9,11,15-trihydroxy-15-methyl-, (5Z,9alpha,11alpha,13E,15S)-
- C06872
- HMS3648F18
- DTXSID4022739
- 15-methyl-15S-Prostaglandin F2alpha
- G02AD04
- (5Z,9.ALPHA.,11.ALPHA.,13E,15S)-9,11,15-TRIHYDROXY-15-METHYLPROSTA-5,13-DIEN-1-OIC ACID
- Prosta-5,13-dien-1-oic acid, 15-methyl-9,11,15-trihydroxy-, (5Z,9-alpha,11-alpha,13E,15S)-, (+-)-
- U-32,921
- CARBOPROST [WHO-DD]
- BRN 2949991
- D02343
- CARBOPROST [INN]
- Prosta-5,13-dien-1-oic acid, 9,11,15-trihydroxy-15-methyl-, (5Z,9.alpha.,11.alpha.,13E,15S)-
- U 32921
- NS00127424
- 15(S)-15-Methyl pgf2-alpha
- 15(S)-15-Methyl-prostaglandin F2-alpha
- (15S)-15-Methylprostaglandin F(sub 2alpha)
- Carboprostum
- s9327
- UNII-7B5032XT6O
- (E,Z)-(1R,2R,3R,5S)-7-(3,5-Dihydroxy-2-((3S)-(3-hydroxy-3-methyl-1-octenyl))cyclopentyl)-5-heptenoic acid
- MS-25920
- (E,Z)-(1R,2R,3R,5S)-7-[3,5-Dihydroxy-2-[(3S)-(3-hydroxy-3-methyl-1-octenyl)]cyclopentyl]-5-heptenoic acid
- AKOS027326498
- SR-01000946499-1
- 9S,11R,15S-trihydroxy-15-methyl-5Z,13E-prostadienoic acid
- (15S)-15-Methylprostaglandin F2alpha
- CARBOPROST [MART.]
- 15 Methylprostaglandin F2alpha
- 15(S)-Methylprostaglandin F2-alpha
- Carboprost (USAN/INN)
- 15-Methylprostaglandin F2-alpha
- Q5038067
- (5Z,9alpha,11alpha,13E,15S)-9,11,15-trihydroxy-15-methylprosta-5,13-dien-1-oic acid
- 7B5032XT6O
- (15s)-15-methyl-pgf2.alpha.
- 15-Methylprostaglandin F2alpha
- Methyl-pgf2-alpha
- 15(S)-15-methyl-PGF2alpha
- 15-methyl-15S-PGF2alpha
- 9,11,15-Trihydroxy-15-methylprosta-5,13-dien-1-oic acid (5Z,9alpha,11alpha,13E,15S)-
- 15-Methyl-PGF2α
- G12369
- 15-methyl-PGF2?
- GLXC-27444
- Inchi： 1S/C21H36O5/c1-3-4-9-13-21(2,26)14-12-17-16(18(22)15-19(17)23)10-7-5-6-8-11-20(24)25/h5,7,12,14,16-19,22-23,26H,3-4,6,8-11,13,15H2,1-2H3,(H,24,25)/b7-5-,14-12+/t16-,17-,18+,19-,21+/m1/s1
- InChI Key： DLJKPYFALUEJCK-IIELGFQLSA-N
- SMILES： O[C@H]1C[C@H]([C@H](/C=C/[C@](C)(CCCCC)O)[C@H]1C/C=C\CCCC(=O)O)O

Computed Properties

Exact Mass: 368.25600
Monoisotopic Mass: 368.25627424g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 26
Rotatable Bond Count: 12
Complexity: 473
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 98Å²

Experimental Properties

Color/Form: Not available
Density: 1.0390 (rough estimate)
Melting Point: 79-82°C
Boiling Point: 418.83°C (rough estimate)
Flash Point: Not available
Refractive Index: 1.6120 (estimate)
Solubility: DMSO (Slightly), Methanol (Slightly)
PSA: 97.99000
LogP: 3.43300
Vapor Pressure: Not available

Carboprost Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
WGK Germany：2
Safety Instruction： S26; S37/39
RTECS：TU0175000
Hazardous Material Identification：
Risk Phrases：R36
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Carboprost Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-128428-10mM*1mLinDMSO	Carboprost	35700-23-3	≥98.0%	10mM*1mLinDMSO	￥2840	2023-07-26
MedChemExpress	HY-128428-1mg	Carboprost	35700-23-3	99.83%	1mg	￥680	2025-04-16
MedChemExpress	HY-128428-5mg	Carboprost	35700-23-3	99.83%	5mg	￥1500	2025-04-16
MedChemExpress	HY-128428-10mg	Carboprost	35700-23-3	99.83%	10mg	￥2250	2025-04-16
S e l l e c k ZHONG GUO	S9327-1mg	Carboprost	35700-23-3	98.2%	1mg	¥794.68	2023-09-15
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C873473-1mg	Carboprost	35700-23-3	GR	1mg	￥1,509.00	2022-01-13
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci67124-1mg	15(S)-15-methyl Prostaglandin F2α	35700-23-3	98%	1mg	￥1580.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci67124-500ug	15(S)-15-methyl Prostaglandin F2α	35700-23-3	98%	500ug	￥891.00	2022-04-26
eNovation Chemicals LLC	Y1242892-1mg	Prosta-5,13-dien-1-oicacid, 9,11,15-trihydroxy-15-methyl-, (5Z,9a,11a,13E,15S)-	35700-23-3	98%	1mg	$165	2024-06-07
eNovation Chemicals LLC	Y1242892-5mg	Prosta-5,13-dien-1-oicacid, 9,11,15-trihydroxy-15-methyl-, (5Z,9a,11a,13E,15S)-	35700-23-3	98%	5mg	$275	2024-06-07

Carboprost Production Method

Carboprost Related Literature

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3. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

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4. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

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5. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529

Related Categories

Additional information on Carboprost

Comprehensive Overview of Carboprost (CAS No. 35700-23-3): Mechanism, Applications, and Current Research Trends

Carboprost (CAS No. 35700-23-3), a synthetic analog of prostaglandin F2α, is a clinically significant compound widely recognized for its uterotonic properties. This prostaglandin derivative has been extensively studied for its role in obstetric and gynecological applications, particularly in managing postpartum hemorrhage (PPH) and inducing labor. The compound's unique chemical structure enhances its stability compared to endogenous prostaglandins, making it a therapeutically reliable option.

In recent years, Carboprost tromethamine (the salt form of Carboprost) has gained attention due to its efficacy in controlling postpartum bleeding, a leading cause of maternal mortality globally. Searches for "postpartum hemorrhage treatment" and "uterotonic drugs" have surged, reflecting growing public health awareness. Researchers are also exploring its potential in fertility management and menstrual regulation, aligning with trends in reproductive health innovation.

The pharmacological action of Carboprost involves binding to prostaglandin receptors in the myometrium, triggering strong uterine contractions. This mechanism is critical for its use in medical abortion protocols and missed miscarriage management. Notably, its hemostatic effect reduces blood loss by promoting vasoconstriction, a feature frequently highlighted in clinical guidelines. Studies comparing Carboprost with other agents like oxytocin or misoprostol often dominate academic discussions, addressing queries like "Carboprost vs misoprostol efficacy."

From a biochemical perspective, Carboprost (CAS No. 35700-23-3) is classified as a 15-methyl prostaglandin, with modifications that resist enzymatic degradation. This property extends its half-life, a key advantage in emergency obstetric care. Analytical techniques such as HPLC and mass spectrometry are employed to ensure the purity of pharmaceutical-grade Carboprost, a topic of interest in "drug quality control" forums.

Emerging trends include investigations into Carboprost's role in cervical ripening and its synergistic effects with mifepristone. Patient-centric searches like "Carboprost side effects" or "administration routes" underscore the demand for accessible medical information. Meanwhile, advancements in drug delivery systems, such as biodegradable implants for sustained release, are being explored to enhance its clinical utility.

In summary, Carboprost remains a cornerstone in modern obstetrics, with ongoing research expanding its therapeutic horizons. Its intersection with maternal health, drug development, and patient safety ensures its relevance in both medical literature and public discourse.